Cas no 1269054-30-9 ((1-propyl-4-piperidinyl)acetic acid hydrate)

• Product Name: (1-propyl-4-piperidinyl)acetic acid hydrate
• CAS No: 1269054-30-9
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• MDL: MFCD18483395
• CID: 4584813
• Update Time: 2025-05-23

(1-propyl-4-piperidinyl)acetic acid hydrate Chemical and Physical Properties

Names and Identifiers

• (1-Propyl-4-piperidinyl)acetic Acid Hydrate
• (1-propyl-4-piperidinyl)acetic acid hydrate

• MDL： MFCD18483395
• Inchi： 1S/C10H19NO2.H2O/c1-2-5-11-6-3-9(4-7-11)8-10(12)13;/h9H,2-8H2,1H3,(H,12,13);1H2
• InChI Key： BRWWDCIVUJJUSU-UHFFFAOYSA-N
• SMILES： C(C1CCN(CCC)CC1)C(=O)O.O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (1-propyl-4-piperidinyl)acetic acid hydrate

Introduction to (1-propyl-4-piperidinyl)acetic acid hydrate (CAS No. 1269054-30-9)

(1-propyl-4-piperidinyl)acetic acid hydrate, identified by its Chemical Abstracts Service (CAS) number 1269054-30-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This hydrate form, characterized by its water content, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The compound's structural framework, incorporating a propyl group and a piperidine ring, contributes to its versatility in drug design and development.

The< strong>1-propyl-4-piperidinyl moiety within the molecule is particularly noteworthy due to its ability to interact with biological targets in a manner that can modulate physiological processes. Piperidine derivatives are well-documented for their role in pharmaceuticals, often serving as key structural elements in drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The propyl group enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems.

Recent advancements in computational chemistry and molecular modeling have highlighted the< strong>hygroscopic nature of this hydrate form, which is crucial for its stability and handling in pharmaceutical formulations. Studies indicate that the water molecules bound in the hydrate structure play a pivotal role in maintaining the compound's solubility and reactivity, making it an attractive candidate for further derivatization and functionalization.

In the realm of drug discovery, (1-propyl-4-piperidinyl)acetic acid hydrate has been explored as a precursor for more complex molecules. Its acetic acid moiety provides a reactive site for esterification and amidation reactions, enabling the synthesis of peptidomimetics and other therapeutic agents. The compound's ability to undergo selective modifications has been leveraged in the development of novel scaffolds for small-molecule drugs.

Current research is focusing on the pharmacological potential of derivatives of (1-propyl-4-piperidinyl)acetic acid hydrate. Preclinical studies have demonstrated promising results in models of inflammation and pain management, suggesting that modifications to this core structure could yield lead compounds with enhanced efficacy and reduced side effects. The piperidine ring, in particular, has been identified as a critical feature for binding to specific enzymes and receptors involved in these pathways.

The< strong>CAS No. 1269054-30-9 designation ensures that researchers worldwide can reliably identify and procure this compound for their studies. Its inclusion in chemical databases and literature underscores its importance as a building block in synthetic chemistry. As synthetic methodologies continue to evolve, the accessibility and utility of (1-propyl-4-piperidinyl)acetic acid hydrate are expected to grow, further driving innovation in medicinal chemistry.

Industrial applications of this compound are also emerging, particularly in the formulation of advanced materials and specialty chemicals. Its unique properties make it suitable for use in coatings, adhesives, and other products where controlled reactivity and stability are essential. The ability to modulate these properties through chemical modification opens up diverse possibilities for its application across multiple industries.

Environmental considerations are another aspect being addressed in the research involving (1-propyl-4-piperidinyl)acetic acid hydrate. Efforts are underway to develop sustainable synthetic routes that minimize waste and energy consumption. Additionally, studies are exploring biodegradability and toxicity profiles to ensure that applications involving this compound are environmentally responsible.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development pipeline for derivatives of this compound. By combining experimental data with computational predictions, researchers are able to rapidly screen potential candidates for biological activity. This interdisciplinary approach is fostering a new era of drug discovery where compounds like (1-propyl-4-piperidinyl)acetic acid hydrate play a central role.

In conclusion, (1-propyl-4-piperidinyl)acetic acid hydrate (CAS No. 1269054-30-9) represents a fascinating subject of study with broad implications for pharmaceutical science and industrial chemistry. Its unique structural features, combined with its reactivity and stability, position it as a valuable asset in both research laboratories and manufacturing processes. As our understanding of its properties continues to expand, so too will its applications across various scientific domains.